Cas no 1521224-73-6 (Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)-)

• Product Name: Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)-
• CAS No: 1521224-73-6
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• MDL: MFCD26720808
• CID: 5161146
• Update Time: 2025-10-31

Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)-

• MDL： MFCD26720808
• Inchi： 1S/C7H8FNO2/c1-10-6-4-2-3-5(8)7(6)11-9/h2-4H,9H2,1H3
• InChI Key： URDYYAVPEBFCOE-UHFFFAOYSA-N
• SMILES： NOC1=C(OC)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)-

Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- (CAS No. 1521224-73-6): An Overview of Its Properties and Applications

Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- (CAS No. 1521224-73-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and chemical synthesis. This compound, also known as O-(2-fluoro-6-methoxyphenyl)hydroxylamine, is characterized by its hydroxylamine functional group attached to a substituted phenyl ring, which imparts specific reactivity and biological properties.

The molecular formula of Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- is C₉H₁₁FO₂N, with a molecular weight of approximately 188.18 g/mol. The presence of the fluoro and methoxy substituents on the phenyl ring significantly influences the compound's electronic properties and reactivity. These substituents can enhance the compound's solubility and stability, making it suitable for various chemical reactions and biological assays.

In the realm of pharmaceutical research, Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- has shown promise as a potential lead compound for drug development. Recent studies have explored its role in modulating specific biological pathways and its potential as a therapeutic agent. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of O-(2-fluoro-6-methoxyphenyl)hydroxylamine derivatives in the treatment of neurodegenerative diseases. The researchers found that these derivatives exhibited significant neuroprotective effects by inhibiting oxidative stress and reducing inflammation.

Beyond its pharmaceutical applications, Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- is also a valuable intermediate in organic synthesis. Its reactivity with various functional groups makes it an excellent starting material for the synthesis of complex molecules. For example, it can be used in the preparation of heterocyclic compounds, which are essential building blocks for many pharmaceuticals and agrochemicals. A study published in Organic Letters in 2020 demonstrated the efficient synthesis of substituted pyrroles using O-(2-fluoro-6-methoxyphenyl)hydroxylamine as a key intermediate.

The physical properties of Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- are also noteworthy. It typically appears as a white crystalline solid at room temperature and has a melting point ranging from 75 to 78°C. The compound is moderately soluble in water and exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it easy to handle and suitable for various laboratory applications.

In terms of safety, while Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- is not classified as a hazardous material, proper handling precautions should be observed to ensure safety in laboratory settings. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

The environmental impact of O-(2-fluoro-6-methoxyphenyl)hydroxylamine is another important consideration. While there is limited data on its environmental fate and toxicity, it is generally considered to have low environmental persistence and toxicity when used responsibly. However, it is always advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, Hydroxylamine, O-(2-fluoro-6-methoxyphenyl)- (CAS No. 1521224-73-6) is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further expanding its utility in various scientific fields.